(1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride
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Description
(1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride is a chemical compound with a unique structure that includes a dimethylphosphoryl group attached to an ethan-1-amine backbone
Properties
CAS No. |
2757961-72-9 |
|---|---|
Molecular Formula |
C4H13ClNOP |
Molecular Weight |
157.6 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride typically involves the formation of halohydrin intermediates, which undergo oxidation and nucleophilic substitution . Another method involves the radical or nucleophilic addition of nitrogen species to an unsaturated carbon-carbon bond, followed by further reactions to introduce the dimethylphosphoryl group .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include the use of specialized equipment and reagents to facilitate the reactions and purify the final product .
Chemical Reactions Analysis
Types of Reactions
(1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Substitution: Nucleophilic and electrophilic substitution reactions can introduce new groups into the molecule.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different phosphorylated derivatives, while substitution reactions can introduce various functional groups into the molecule .
Scientific Research Applications
(1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential effects on biological systems and its role in various biochemical pathways.
Medicine: Explored for its potential therapeutic applications, including its effects on specific molecular targets.
Industry: Utilized in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain enzymes or receptors, thereby modulating their activity and influencing various biochemical processes .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride include other phosphorylated amines and related molecules such as 1-phenylpropan-2-amines .
Uniqueness
What sets (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride apart is its specific structure, which includes a dimethylphosphoryl group. This unique feature may confer distinct chemical and biological properties, making it valuable for various applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
